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Introduction

Fumagilin-105 is a novel autophagy-targeting chimera (AUTOTAC) designed to induce the
targeted degradation of Methionine Aminopeptidase 2 (MetAP2) through the autophagy
pathway.[1] Unlike other protein degradation technologies that rely on the ubiquitin-proteasome
system, Fumagilin-105 leverages the cellular process of selective autophagy. This compound
is a valuable tool for researchers studying autophagy, protein degradation, and the specific
roles of MetAP2 in various cellular processes, including angiogenesis and cell proliferation.

This document provides detailed application notes and protocols for utilizing Fumagilin-105 to
investigate autophagy pathways.

Mechanism of Action

Fumagilin-105 is a heterobifunctional molecule. One end binds to MetAP2, and the other end
binds to the ZZ domain of the autophagy receptor protein p62/SQSTML1.[1] This binding
induces the oligomerization of p62, a key step in the formation of a phagophore, the precursor
to the autophagosome. The MetAP2 protein, now linked to the p62 oligomers, is recognized as
cargo for selective autophagy. The phagophore engulfs the MetAP2-p62 complex, forming a
double-membraned autophagosome. This autophagosome then fuses with a lysosome to form
an autolysosome, where the contents, including MetAP2, are degraded by lysosomal
hydrolases.[1] This process is independent of ubiquitination.[1]
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Figure 1: Mechanism of Fumagilin-105-induced MetAP2 degradation.

Data Presentation

The following tables summarize the quantitative data reported for Fumagilin-105.

Table 1: In Vitro Degradation of MetAP2 by Fumagilin-105
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. DCso Treatment
Cell Line . Dmax (24h) . Reference
(Degradation) Time (h)
HEK293 ~0.7 uM ~1-10 pM 24 [1]
u87-MG ~500 nM Not Reported 24 [1]
HEK293 0.7 uM Not Reported Not Reported [2]

Table 2: Biological Activity of Fumagilin-105

Concentrati Treatment

Activity Cell Line . Effect Reference
on Time (h)
Inhibition of Inhibition of
o u87-MG 5uM 0-24 o [1]
Migration cell migration
Increase in
Induction of sub-G1
) HelLa 1uM 48 [1]
Apoptosis phase cell
population

Experimental Protocols
Protocol 1: Assessment of MetAP2 Degradation by
Western Blot

This protocol details the steps to quantify the degradation of MetAP2 in cultured cells treated
with Fumagilin-105.
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(Dose-response or Time-course)
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Western Blot Transfer
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Primary Antibody Incubation
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Secondary Antibody Incubation
(HRP-conjugated)

:

Chemiluminescent Detection

Densitometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Studying Autophagy
Pathways Using Fumagilin-105]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623099#using-fumagilin-105-to-study-autophagy-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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